Cas no 941957-30-8 (N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide)

• Product Name: N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide
• CAS No: 941957-30-8
• MF: C₁₉H₁₃N₃O₂S
• MW: 347.390422582626
• CID: 5501237
• Update Time: 2025-05-21

N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]-1,2-oxazole-5-carboxamide
• N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide

• Inchi： 1S/C19H13N3O2S/c23-18(17-10-11-20-24-17)22-19-21-16(12-25-19)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-12H,(H,21,22,23)
• InChI Key： AGLVJGQUPBEWLN-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=NC(C3=CC=C(C4=CC=CC=C4)C=C3)=CS2)=O)=CC=N1

Additional information on N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide

N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide (CAS No. 941957-30-8): A Comprehensive Overview

N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide (CAS No. 941957-30-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives and is characterized by its biphenyl and oxazole moieties, which contribute to its biological activity and pharmacological properties.

The chemical structure of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide is composed of a central thiazole ring linked to a biphenyl group and an oxazole carboxamide moiety. The biphenyl group is known for its ability to interact with hydrophobic regions of proteins, while the thiazole and oxazole rings provide additional functionalities that can enhance binding affinity and selectivity. These structural elements make this compound a promising candidate for various therapeutic applications.

Recent studies have explored the potential of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-kB and MAPK.

Another significant application of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide is in the field of cancer research. Studies have shown that this compound has antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The antiproliferative activity is attributed to its ability to induce apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

In addition to its anti-inflammatory and antiproliferative properties, N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide has also been investigated for its potential as an antimicrobial agent. Research conducted by a team at the University of California demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell membranes and inhibiting essential enzymes involved in bacterial metabolism.

The pharmacokinetic properties of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide have also been studied extensively. Preclinical studies have shown that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it has been found to have low toxicity in animal models, which is an important consideration for its potential use in clinical settings.

To further understand the biological activity and mechanism of action of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide, several computational studies have been conducted using molecular docking and molecular dynamics simulations. These studies have provided insights into the binding modes and interactions between this compound and its target proteins. For example, molecular docking studies have shown that the biphenyl group forms hydrophobic interactions with the binding pocket of TNF-alpha converting enzyme (TACE), while the thiazole and oxazole rings form hydrogen bonds with key residues.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-{1,1'-biphenyl-4-y l}-1 ,3-t hiazo l - 2 - yl ) - 1 , 2 - o xazol e - 5 - carbo xam ide in human subjects. Early results from Phase I trials have shown promising outcomes in terms of safety profiles and preliminary efficacy data. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or adverse reactions.

In conclusion, N-(4-{1 , 1 ' - b iphe n yl - 4 - yl } - 1 , 3 - t hiazo l - 2 - yl ) - 1 , 2 - o xazol e - 5 - carbo xam ide (CAS No. 941957 -30 -8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure confers it with anti-inflammatory, antiproliferative, and antimicrobial properties. Ongoing research and clinical trials are expected to further elucidate its therapeutic applications and pave the way for its development as a novel drug candidate.